Cas no 2172614-80-9 (tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate
• CAS No: 2172614-80-9
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 6410227
• PubChem ID: 89141548
• Update Time: 2025-10-28

tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate
• EN300-1453869
• SCHEMBL13660708
• 2172614-80-9

• Inchi： 1S/C13H16ClNO2/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)11(15)8-9/h4-8H,15H2,1-3H3/b7-5+
• InChI Key： CXUUGJXVXDEEKD-FNORWQNLSA-N
• SMILES： ClC1C=CC(=CC=1N)/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate (CAS No. 2172614-80-9)

The compound tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate (CAS No. 2172614-80-9) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl ester group and a chlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of small molecule inhibitors and functionalized polymers.

In recent years, the demand for tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate has surged, driven by advancements in medicinal chemistry and green synthesis methodologies. The compound's E-configuration (trans-alkene) is critical for its biological activity, as it mimics natural substrates in enzymatic reactions. This property aligns with the growing interest in stereoselective synthesis, a hot topic in organic chemistry forums and academic discussions. Additionally, its amino-chlorophenyl group is often explored for its potential in targeted drug delivery systems, a field gaining traction due to the rise of personalized medicine.

From an industrial perspective, CAS No. 2172614-80-9 is often associated with high-purity intermediates and scale-up challenges, two key concerns for manufacturers. The compound's stability under various pH conditions and its solubility in organic solvents are frequently discussed in process chemistry circles. Moreover, its role in cross-coupling reactions (e.g., Suzuki-Miyaura or Heck reactions) makes it a staple in catalytic studies, a trending subject in AI-driven reaction optimization platforms.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate. With increasing focus on sustainable chemistry, researchers are investigating greener alternatives for its synthesis, such as biocatalysis or microwave-assisted reactions. These approaches address common search queries like "eco-friendly synthesis of chlorophenyl derivatives" or "reducing waste in pharmaceutical intermediates."

In summary, tert-butyl (2E)-3-(3-amino-4-chlorophenyl)prop-2-enoate (CAS No. 2172614-80-9) bridges multiple disciplines, from drug development to catalysis research. Its versatility and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings. For those seeking detailed protocols or safety data, reputable chemical databases and peer-reviewed journals remain the primary sources.